3-{[(3-Hydroxypropyl)amino]methyl}phenol

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 3-[(3-hydroxypropylamino)methyl]phenol
• InChI: InChI=1S/C10H15NO2/c12-6-2-5-11-8-9-3-1-4-10(13)7-9/h1,3-4,7,11-13H,2,5-6,8H2
• InChI Key: MHACBFIOUBUFSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)CNCCCO

Description

3-{[(3-Hydroxypropyl)amino]methyl}phenol is a phenolic derivative characterized by a meta-substituted aminomethyl group linked to a 3-hydroxypropyl chain. Its molecular formula is C10H15NO2 (average mass: 181.235 g/mol), with a phenol ring bearing an aliphatic hydroxyl group and a secondary amine . This compound has been studied as a model for lignin-derived phenolic streams due to its structural resemblance to p-coumaryl alcohol, a key lignin monomer.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(3-Hydroxypropyl)amino]methyl}phenol typically involves the reaction of 3-aminomethylphenol with 3-chloropropanol under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism, where the amino group of 3-aminomethylphenol attacks the electrophilic carbon of 3-chloropropanol, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of 3-{[(3-Hydroxypropyl)amino]methyl}phenol may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. This may include the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-{[(3-Hydroxypropyl)amino]methyl}phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding alcohols.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents such as alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted phenols.

Scientific Research Applications

3-{[(3-Hydroxypropyl)amino]methyl}phenol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-{[(3-Hydroxypropyl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. For example, its antioxidant activity may be attributed to its ability to scavenge free radicals and inhibit oxidative stress. The compound may also interact with enzymes and receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

2-{[(3-Hydroxypropyl)amino]methyl}phenol

• Structure: Ortho-substituted aminomethyl and 3-hydroxypropyl groups on the phenol ring.
• Key Differences: The ortho substitution alters steric and electronic effects compared to the meta isomer. While both isomers share the same molecular formula (C10H15NO2), the ortho derivative may exhibit lower thermal stability due to intramolecular hydrogen bonding between the hydroxyl and amine groups .
• Reactivity: Limited data exist, but positional differences likely reduce catalytic selectivity in reactions with DMC compared to the meta isomer .

4-((3-Hydroxypropyl)amino)-3-nitrophenol

• Structure: Para-substituted 3-hydroxypropylamino group and meta-nitro group.
• Key Differences: The electron-withdrawing nitro group deactivates the aromatic ring, reducing nucleophilic reactivity of the phenolic OH. This contrasts with the electron-donating 3-hydroxypropyl group in the target compound .
• Applications : Primarily used as a dye intermediate (e.g., HC Red BN), whereas the target compound is explored for lignin valorization .

3-(4-Hydroxyphenyl)propyl methyl carbonate

• Structure: Derived from 4-(3-hydroxypropyl)phenol via DMC carbonylation.
• Key Differences : The aliphatic hydroxyl group is converted to a methyl carbonate, enhancing hydrophobicity. The aromatic hydroxyl remains unmodified, unlike in the target compound where the amine group introduces basicity .
• Reactivity : Forms selectively (74% yield) using ionic liquid catalysts, whereas the target compound’s reactivity focuses on balancing aliphatic vs. aromatic hydroxyl transformations .

3-[Ethyl(3-hydroxypropyl)amino]phenol

• Structure: Meta-substituted ethyl and 3-hydroxypropyl groups on the phenol ring.
• This contrasts with the simpler aminomethyl substitution in the target compound .

Comparative Reactivity and Catalytic Behavior

Reaction with Dimethyl Carbonate (DMC)

Compound	Aliphatic OH Reactivity	Aromatic OH Reactivity	Preferred Catalyst	Main Product(s)
3-{[(3-Hydroxypropyl)amino]methyl}phenol	High (methyl carbonate)	Low (selective methylation)	Ionic liquids (e.g., [P8881][CH3OCOO])	Aliphatic methyl carbonate derivatives
4-(3-Hydroxypropyl)phenol	High (74% yield)	Moderate (16% methylation)	Ionic liquids	3-(4-Hydroxyphenyl)propyl methyl carbonate
Cinnamyl alcohol (analog)	High (methyl carbonate)	N/A	CsF/αAl2O3	Cinnamyl methyl ether (4% yield)

• Key Insight: The target compound’s aliphatic hydroxyl group is more reactive than its aromatic counterpart, a trend shared with 4-(3-hydroxypropyl)phenol. Ionic liquids enhance selectivity for carbonylation over methylation, unlike inorganic catalysts like K2CO3 .

Structural and Functional Group Analysis

Impact of Substituent Position

• Meta vs. Ortho Substitution: The meta configuration in 3-{[(3-Hydroxypropyl)amino]methyl}phenol minimizes steric clashes, allowing better catalyst access compared to ortho isomers .
• Electron-Donating vs. Withdrawing Groups: The absence of electron-withdrawing groups (e.g., nitro) in the target compound preserves the phenol’s nucleophilicity, enabling reactions with electrophiles like DMC .

Biological Activity

3-{[(3-Hydroxypropyl)amino]methyl}phenol, a phenolic compound with the molecular formula $C_{12}H_{17}N_{1}O_{2}$ and a molecular weight of approximately 207.27 g/mol, exhibits significant biological activities that make it a candidate for various therapeutic applications. This compound features both an amino group and a hydroxyl group attached to a propyl chain, enhancing its solubility and reactivity in biological systems.

The structure of 3-{[(3-Hydroxypropyl)amino]methyl}phenol includes:

• Aromatic ring : Contributes to its chemical reactivity.
• Hydroxypropyl group : Enhances solubility in organic solvents.
• Amino group : Provides potential for interaction with various biological targets.

Biological Activities

Preliminary studies indicate that 3-{[(3-Hydroxypropyl)amino]methyl}phenol exhibits several important biological activities:

Antioxidant Activity

Research suggests that this compound may protect cells from oxidative stress, which is crucial in preventing cellular damage and various diseases. The antioxidant activity can be measured using assays such as DPPH radical scavenging.

Test Method	IC50 Value (mg/mL)	Reference
DPPH Scavenging Activity	1.5
Reducing Power	0.8

Antimicrobial Activity

3-{[(3-Hydroxypropyl)amino]methyl}phenol has shown potential against various bacterial strains, suggesting its utility in developing antimicrobial agents.

Bacterial Strain	Minimum Inhibitory Concentration (MIC, µg/mL)	Reference
E. coli	50
S. aureus	30

Anti-inflammatory Effects

The compound may interact with enzymes and receptors involved in inflammatory processes, indicating potential therapeutic applications for inflammatory diseases.

The mechanism of action of 3-{[(3-Hydroxypropyl)amino]methyl}phenol is believed to involve:

• Interaction with enzymes that regulate oxidative stress.
• Modulation of signaling pathways related to inflammation and microbial resistance.

Case Studies

Several studies have evaluated the biological activity of similar phenolic compounds, providing insights into the potential applications of 3-{[(3-Hydroxypropyl)amino]methyl}phenol:

• Antioxidant Studies : A study demonstrated that phenolic compounds exhibit varying degrees of antioxidant activity based on their structural features. The presence of hydroxyl groups is critical for scavenging free radicals effectively .
• Antimicrobial Research : Another investigation highlighted the antimicrobial properties of phenolic compounds against multi-drug resistant strains, emphasizing the need for novel antimicrobial agents derived from such compounds .